Cas no 2091242-98-5 (4-(2-Methylbutan-2-yl)-1-(prop-2-yn-1-yl)cyclohexan-1-amine)

• Product Name: 4-(2-Methylbutan-2-yl)-1-(prop-2-yn-1-yl)cyclohexan-1-amine
• CAS No: 2091242-98-5
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 5737880
• PubChem ID: 131547907
• Update Time: 2025-07-09

4-(2-Methylbutan-2-yl)-1-(prop-2-yn-1-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2091242-98-5
• EN300-739872
• 4-(2-Methylbutan-2-yl)-1-(prop-2-yn-1-yl)cyclohexan-1-amine
• 4-(2-Methylbutan-2-yl)-1-prop-2-ynylcyclohexan-1-amine
• Cyclohexanamine, 4-(1,1-dimethylpropyl)-1-(2-propyn-1-yl)-

• Inchi： 1S/C14H25N/c1-5-9-14(15)10-7-12(8-11-14)13(3,4)6-2/h1,12H,6-11,15H2,2-4H3
• InChI Key： ZJNBHSMNGYPFEH-UHFFFAOYSA-N
• SMILES： NC1(CC#C)CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.889±0.06 g/cm3(Predicted)
• Boiling Point: 271.6±13.0 °C(Predicted)
• pka: 9.68±0.70(Predicted)

Additional information on 4-(2-Methylbutan-2-yl)-1-(prop-2-yn-1-yl)cyclohexan-1-amine

Introduction to 4-(2-Methylbutan-2-yl)-1-(prop-2-yn-1-yl)cyclohexan-1-amine (CAS No. 2091242985)

4-(2-Methylbutan-2-yli)-1-(propargyl)cyclohexanamine, commonly referred to as 4-(2-Methylbutanoyl)-1-propargylcyclohexaneamine, is a complex organic compound with the CAS registry number 2091242985. This compound belongs to the class of cyclohexanes, which are six-membered cyclic alkanes, and it features a substituted cyclohexane ring with an amine group and a propargyl substituent. The structure of this compound is characterized by its unique substitution pattern, which imparts distinct chemical properties and potential applications in various fields.

The synthesis of 4-(Methylbutanoyl)-propargylcyclohexaneamine involves advanced organic chemistry techniques, including nucleophilic substitution, elimination reactions, and possibly ring-closing metathesis. These methods are essential for constructing the cyclohexane ring and attaching the functional groups in a controlled manner. Recent advancements in catalytic processes have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The presence of an amine group and a propargyl moiety makes it an attractive candidate for medicinal chemistry, where such functionalities are often exploited for bioisosteric replacements or as scaffolds for lead optimization. For instance, the amine group can serve as a site for hydrogen bonding interactions, while the propargyl group can participate in π-interactions or act as a rigidifying element within a molecule.

Recent studies have highlighted the role of cyclohexane derivatives in modulating enzyme activity and receptor binding. By incorporating substituents like methylbutanoyl and propargyl groups, this compound could potentially enhance selectivity or improve pharmacokinetic properties. For example, researchers have demonstrated that alkynyl groups can enhance membrane permeability and stability in certain drug candidates, making them more viable for therapeutic use.

In addition to its potential in pharmacology, 4-(Methylbutanoyl)-propargylcyclohexaneamine also finds relevance in materials science. The rigid structure of the cyclohexane ring combined with the functional groups could make it suitable for applications in polymer chemistry or as a building block for advanced materials. Its ability to form hydrogen bonds or engage in other non-covalent interactions could be harnessed to design self-healing polymers or stimuli-responsive materials.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their eco-friendliness. Recent research into biodegradation mechanisms has revealed that certain substituents can influence microbial degradation rates. For instance, the presence of bulky groups like methylbutanoyl might slow down microbial attack due to steric hindrance, while the propargyl group could potentially undergo oxidative cleavage under specific conditions.

In conclusion, 4-(Methylbutanoyl)-propargylcyclohexaneamine (CAS No. 2091242985) is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides opportunities for innovation in drug discovery, materials science, and environmental chemistry. As research continues to uncover new synthetic methods and functional applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.